Cas no 1806343-85-0 (3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one
• CAS No: 1806343-85-0
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 4974541
• Update Time: 2025-10-24

3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10Br2O/c11-6-5-10(13)9-4-2-1-3-8(9)7-12/h1-4H,5-7H2
• InChI Key： VGGISBJJNKCXEG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one (CAS No. 1806343-85-0)

3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one, with the CAS number 1806343-85-0, is a brominated organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromomethyl group and a brominated ketone moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one is C₁₀H₉Br₂O, and its molecular weight is 277.98 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical and chemical properties make it suitable for a wide range of synthetic transformations and reactions.

In the realm of pharmaceutical research, 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of small molecules with therapeutic properties. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in cancer pathways. The brominated ketone moiety provides a versatile functional group that can be modified to enhance the potency and selectivity of the final drug candidates.

Beyond pharmaceutical applications, 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one has also found utility in materials science. Its unique reactivity and structural features make it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have used this compound as a precursor in the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

In the field of chemical synthesis, 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one serves as a valuable reagent for constructing complex organic molecules. Its bromomethyl group can undergo various substitution reactions, while the ketone moiety can participate in nucleophilic addition reactions. This dual functionality allows chemists to design synthetic routes that are both efficient and selective. A recent study published in the Journal of Organic Chemistry demonstrated the use of this compound in the stereoselective synthesis of chiral molecules with high enantiomeric purity.

The safety and handling of 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE), such as gloves and safety goggles, when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 3-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one (CAS No. 1806343-85-0) is a versatile organic compound with significant potential in various scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials development, and synthetic chemistry. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing these fields.